Cas no 1806792-41-5 (Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate
• CAS No: 1806792-41-5
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856661
• Update Time: 2025-06-15

Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-3-5(8(10)11)6(12)7(13-4)9(14)15-2/h3,8H,12H2,1-2H3
• InChI Key： XUCYGUHUQKVJDK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C(=O)OC)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1806792-41-5): A Comprehensive Overview

Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate, identified by its CAS number 1806792-41-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological applications. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a methyl group, contribute to its unique chemical properties and potential therapeutic benefits.

The Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate molecule exhibits a high degree of complexity due to its multifaceted functional groups. The amino group at the 3-position and the carboxylate ester at the 2-position provide opportunities for various chemical modifications and interactions with biological targets. These modifications are crucial in drug design, as they can influence the compound's solubility, bioavailability, and binding affinity to therapeutic targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel drugs. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity. In the case of Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate, the difluoromethyl group at the 4-position is particularly noteworthy. This substituent has been shown to improve the pharmacokinetic properties of several drug candidates, making it a valuable feature in pharmaceutical design.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Pyridine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate suggests that it may interact with biological pathways involved in these diseases. For instance, its structure resembles that of several known bioactive molecules that target enzymes and receptors relevant to cancer progression.

Current research in the field of oncology has demonstrated that small molecules capable of inhibiting specific kinases or modifying signaling pathways can significantly impact tumor growth and survival. The Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has been investigated for its potential as a kinase inhibitor due to its structural similarity to known inhibitors. Preliminary studies suggest that it may disrupt critical signaling cascades involved in cancer cell proliferation and metastasis.

In addition to its oncological potential, this compound has shown promise in other therapeutic areas. For example, its ability to modulate inflammatory responses makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The interaction between the amino group and biological targets may help suppress excessive inflammatory cytokine production, thereby alleviating symptoms associated with these conditions.

The synthesis of Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In cell-based assays, Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has demonstrated significant activity against various cancer cell lines. Its ability to induce apoptosis and inhibit proliferation suggests that it may serve as a lead compound for further drug development. Additionally, animal studies have provided insights into its safety profile and potential therapeutic efficacy.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, the structural features of Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate offer opportunities to address these issues through chemical modifications. For instance, derivatization strategies can enhance solubility while maintaining or improving biological activity. Such approaches are essential for translating promising preclinical candidates into effective clinical therapies.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate interacts with biological targets at the molecular level. These studies provide valuable insights into binding affinities, enzyme kinetics, and potential side effects, guiding rational drug design efforts.

In conclusion, Methyl 3-amino-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1806792-41-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research in oncology, inflammation management, and other therapeutic areas. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments that improve patient outcomes.